Cas no 1461714-36-2 (5'-Methylspirocyclopropane-1,3'-indoline)

• Product Name: 5'-Methylspirocyclopropane-1,3'-indoline
• CAS No: 1461714-36-2
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• MDL: MFCD26407808
• CID: 4779683
• PubChem ID: 72698782
• Update Time: 2026-02-27

5'-Methylspirocyclopropane-1,3'-indoline Chemical and Physical Properties

Names and Identifiers

• 5'-METHYLSPIRO[CYCLOPROPANE-1,3'-INDOLINE]
• SB64687
• CS-0446905
• AKOS022905970
• 1461714-36-2
• AS-42560
• EN300-137157
• 5'-methyl-1',2'-dihydrospiro[cyclopropane-1,3'-indole]
• MFCD26407808
• 5-methylspiro[1,2-dihydroindole-3,1'-cyclopropane]
• 5'-Methylspirocyclopropane-1,3'-indoline

• MDL： MFCD26407808
• Inchi： 1S/C11H13N/c1-8-2-3-10-9(6-8)11(4-5-11)7-12-10/h2-3,6,12H,4-5,7H2,1H3
• InChI Key： ZDMUVJHHXFHLJV-UHFFFAOYSA-N
• SMILES： N1C2C=CC(C)=CC=2C2(C1)CC2

Computed Properties

• Exact Mass: 159.104799419g/mol
• Monoisotopic Mass: 159.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 5'-Methylspirocyclopropane-1,3'-indoline

Introduction to 5'-Methylspirocyclopropane-1,3'-indoline (CAS No. 1461714-36-2): Applications and Recent Research Developments

The compound 5'-Methylspirocyclopropane-1,3'-indoline (CAS No. 1461714-36-2) represents a fascinating molecule in the realm of organic chemistry, particularly within the subfields of medicinal and pharmaceutical research. Its unique structural framework, characterized by a spirocyclopropane moiety linked to an indoline ring system, has garnered significant attention due to its potential biological activities and synthetic utility. This introduction delves into the compound's chemical properties, its applications in drug discovery, and the latest advancements in research that highlight its significance.

The molecular structure of 5'-Methylspirocyclopropane-1,3'-indoline consists of a spirocyclopropane unit connected to an indoline backbone, with a methyl substituent at the 5' position. The spirocyclopropane ring is known for its high strain energy, which makes it highly reactive and adaptable in various chemical transformations. This reactivity has been exploited in synthetic chemistry to develop novel methodologies for constructing complex heterocyclic systems. The indoline moiety, on the other hand, is a common structural motif found in numerous bioactive natural products and pharmaceuticals, contributing to the compound's potential pharmacological relevance.

One of the most compelling aspects of 5'-Methylspirocyclopropane-1,3'-indoline is its versatility in medicinal chemistry. The spirocyclopropane ring can serve as a scaffold for designing molecules with enhanced binding affinity and selectivity towards biological targets. Recent studies have demonstrated that spirocyclic compounds often exhibit improved pharmacokinetic profiles compared to their acyclic counterparts due to their rigidified structures. This rigidity can lead to more stable interactions with biological macromolecules, such as enzymes and receptors.

In terms of biological activity, preliminary investigations into 5'-Methylspirocyclopropane-1,3'-indoline have revealed promising results in several therapeutic areas. The indoline scaffold is particularly noteworthy for its presence in drugs that target neurological disorders, cardiovascular diseases, and infectious diseases. For instance, derivatives of indoline have shown efficacy in modulating neurotransmitter receptors, which has implications for the development of novel treatments for conditions like depression and epilepsy. The spirocyclopropane unit adds an additional layer of complexity that could be exploited for designing next-generation therapeutics with improved efficacy and reduced side effects.

The synthesis of 5'-Methylspirocyclopropane-1,3'-indoline presents both challenges and opportunities for chemists. The strained nature of the spirocyclopropane ring necessitates careful handling during synthetic procedures to avoid decomposition. However, recent advances in synthetic methodologies have made it possible to construct such molecules with greater ease and precision. For example, transition metal-catalyzed reactions have been employed to achieve functionalization of the spirocyclopropane core while maintaining high yields and selectivity. These developments have opened up new avenues for exploring the synthetic potential of this class of compounds.

Recent research has also focused on exploring the pharmacological properties of 5'-Methylspirocyclopropane-1,3'-indoline by incorporating it into drug-like molecules. One notable area of investigation has been its use as a building block for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted in cancer therapy. By leveraging the structural features of 5'-Methylspirocyclopropane-1,3'-indoline, researchers have designed novel inhibitors with enhanced binding affinity towards specific kinase isoforms. These inhibitors have shown promise in preclinical studies and could potentially lead to the development of new anticancer agents.

Another exciting application of 5'-Methylspirocyclopropane-1,3'-indoline is in the field of antimicrobial drug discovery. The indoline scaffold is known to possess antimicrobial properties due to its ability to interact with bacterial cell membranes and disrupt essential cellular processes. By integrating this scaffold with the spirocyclopropane unit, researchers aim to develop compounds that exhibit broad-spectrum antimicrobial activity against resistant strains of bacteria. This is particularly relevant in light of the growing crisis posed by antibiotic-resistant pathogens worldwide.

The computational modeling and molecular dynamics simulations have played a crucial role in understanding the behavior of 5'-Methylspirocyclopropane-1,3'-indoline at both the molecular and cellular levels. These studies have provided insights into how the compound interacts with biological targets and how its structural features influence its pharmacological activity. By integrating experimental data with computational predictions, researchers can design more effective derivatives with optimized properties for therapeutic use.

In conclusion,5'-Methylspirocyclopropane-1,3'-indoline (CAS No. 1461714-36-2) represents a promising compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features offer opportunities for designing molecules with enhanced biological activity and improved pharmacokinetic profiles. Recent research advancements highlight its versatility as a scaffold for developing novel therapeutics targeting various diseases. As synthetic methodologies continue to evolve，the exploration of such compounds will undoubtedly lead to groundbreaking discoveries in pharmaceutical science.